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Compound of Interest

Compound Name: C.I. Direct yellow 27

Cat. No.: B12372912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the toxicity of Direct Yellow dyes on aquatic

organisms, focusing on Direct Yellow 27, Direct Yellow 50, and Direct Yellow 86. The

information is compiled from available literature and presented to aid in the environmental risk

assessment of these compounds. While comprehensive data for each specific dye is limited,

this guide summarizes the existing knowledge on azo direct dyes and highlights areas where

further research is needed.

Quantitative Toxicity Data
The following tables summarize the available quantitative toxicity data for Direct Yellow dyes

and the broader category of azo direct dyes. It is important to note that specific toxicity values

for Direct Yellow 27 and 86 are largely unavailable in the public domain, representing a

significant data gap.

Table 1: Acute Toxicity of Azo Direct Dyes to Aquatic Organisms
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Organism Endpoint
Exposure
Duration

Toxicity Value
(mg/L)

Reference

Fish (general) LC50 48-96 hours 75 to >1000 [1]

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 48 hours 75 [1]

Daphnia magna

(Water Flea)
EC50 48 hours

0.35 to 2.95 (for

a selection of 10

dyes)

N/A

Table 2: Chronic Toxicity of Azo Direct Dyes to Aquatic Organisms

Organism Endpoint
Exposure
Duration

Toxicity Value
(mg/L)

Reference

Daphnia magna

(Water Flea)

NOEC

(reproduction)
21 days 1.25 [1]

Daphnia magna

(Water Flea)

LOEC

(reproduction)
21 days 2.5 [1]

Table 3: Toxicity Data for Specific Direct Yellow Dyes

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Organism Endpoint
Exposure
Duration

Toxicity
Value/Obser
vation

Reference

Direct Yellow

50

Daphnia

magna
Mortality Rate 96 hours

Reduction

from 96.7%

to 43.3%

after

treatment

[2]

Direct Yellow

27

Aquatic

Organisms
- -

Data not

available
-

Direct Yellow

86

Aquatic

Organisms
- -

"no data

available" on

Safety Data

Sheet

-

Experimental Protocols
The following are standardized experimental protocols from the Organisation for Economic Co-

operation and Development (OECD) for assessing the toxicity of chemicals to aquatic

organisms. These methodologies are widely accepted for regulatory purposes.

OECD 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.

Test Organism: A suitable fish species, such as Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio), is selected.

Exposure: Fish are exposed to a range of concentrations of the test substance in a static or

semi-static system for 96 hours. A control group is maintained in water without the test

substance.

Observation: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.
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Data Analysis: The LC50 value and its confidence limits are calculated at the end of the

exposure period.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater algae, determining the

concentration that inhibits growth by 50% (EC50).

Test Organism: A common green alga, such as Pseudokirchneriella subcapitata or

Scenedesmus subspicatus, is used.

Exposure: Algal cultures are exposed to a series of concentrations of the test substance in a

nutrient-rich medium for 72 hours under constant light and temperature.

Measurement: Algal growth is measured at 24, 48, and 72 hours by cell counts or another

biomass surrogate.

Data Analysis: The EC50 for growth rate inhibition is calculated.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to Daphnia magna, a key aquatic

invertebrate. The endpoint is the concentration that immobilizes 50% of the daphnids (EC50).

Test Organism: Young Daphnia magna (<24 hours old) are used.

Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours in a static system.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 value at 48 hours is calculated.

Visualizations
Experimental Workflow for Aquatic Toxicity Testing
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Experimental Workflow for Aquatic Toxicity Testing
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Caption: A generalized workflow for conducting aquatic toxicity tests.

Potential Signaling Pathways and Cellular Targets of
Azo Dye Toxicity
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Conceptual Diagram of Azo Dye Toxicity Mechanisms
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Caption: Potential mechanisms of azo dye toxicity in aquatic organisms.

Conclusion
The available data indicate that azo direct dyes, as a class, can be toxic to aquatic organisms.

Fish and daphnids are susceptible, with reproductive endpoints in invertebrates appearing

particularly sensitive. However, a significant lack of publicly available, specific toxicity data for

Direct Yellow 27, Direct Yellow 50, and Direct Yellow 86 hinders a detailed comparative risk

assessment. To ensure a comprehensive understanding of the environmental impact of these

specific dyes, further research using standardized testing protocols is crucial. The experimental

workflows and conceptual diagrams provided in this guide offer a framework for conducting

such assessments and for hypothesizing potential mechanisms of toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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